2(3H)-Benzothiazolethione, 3-methyl-
Overview
Description
The compound "2(3H)-Benzothiazolethione, 3-methyl-" is a derivative of benzothiazole, which is a heterocyclic compound containing a benzene ring fused to a thiazole ring. Benzothiazoles are known for their diverse biological activities and have been extensively studied for their potential use in pharmaceuticals, particularly as antitumor agents .
Synthesis Analysis
The synthesis of benzothiazole derivatives can be complex, involving multiple steps and requiring careful control of reaction conditions. For instance, fluorinated 2-(4-aminophenyl)benzothiazoles have been synthesized using modifications to the Jacobsen cyclization process, which allowed for the production of pure samples of target compounds . Additionally, oxidative Csp3-H functionalization has been described for the synthesis of 2-azaarenyl benzothiazoles, showcasing a method where the methyl group of 2-methylazaarenes serves as an electrophilic carbon, leading to high yields of the desired products .
Molecular Structure Analysis
The molecular structure of benzothiazole derivatives has been studied using various spectroscopic and analytical techniques. For example, the structure of a related compound, 2-(benzo[d]thiazol-2-ylthio)-1-((1s, 3s)-3-mesityl-3-methylcyclobutyl) ethan-1-one, was characterized by FT-IR, NMR, UV-Vis spectroscopies, and single-crystal X-ray diffraction methods. Theoretical calculations using density functional theory (DFT) have shown good consistency with experimental data .
Chemical Reactions Analysis
Benzothiazole derivatives can undergo a variety of chemical reactions with organic electrophiles. For example, (2-benzothiazolyl)methyllithium reacts quickly at low temperatures with electrophiles like aldehydes, ketones, and nitriles, leading to the introduction of functional groups such as alcohol, keto-enol, or amine-enamine in extracyclic positions .
Physical and Chemical Properties Analysis
The physical and chemical properties of benzothiazole derivatives are influenced by their molecular structure. The solid-state structure of a related compound, 3-hydroxy-4-methyl-2(3H)-thiazolethione, was determined using synchrotron radiation and verified by Rietveld refinement against laboratory powder X-ray diffraction data . The photochemistry of benzothiazole derivatives has also been explored, with studies showing the formation of various products such as disulfides, oxo derivatives, and elemental sulfur upon UV irradiation .
Scientific Research Applications
Halocyclization Reactions
2(3H)-Benzothiazolethione is involved in halocyclization reactions. Kim, Sudolova, and Slepuhin (2011) found that 3-allyl-2-benzothiazolethione reacts with iodine to form a five-membered ring, demonstrating its reactivity in synthesizing cyclic compounds (Kim, Sudolova, & Slepuhin, 2011).
Microwave-Assisted Synthesis
Huang, Tan, Ding, and Yang (2007) improved the synthesis of 2(3H)-Benzothiazolethiones using microwave irradiation, indicating its utility in efficient chemical synthesis (Huang, Tan, Ding, & Yang, 2007).
Pharmaceutical Synthesis
Jin Ning-ren (2010) demonstrated the use of 2(3H)-Benzothiazolethione in the synthesis of Cefotaxime, a cephalosporin antibiotic, highlighting its role in pharmaceutical manufacturing (Jin Ning-ren, 2010).
Reaction with Nitrilimine
Firsova, Dolgushina, Galishev, Polukeev, Zavodnik, and Bel’skii (2002) studied the reaction of 2-Benzothiazolethione with C-ethoxycarbonyl-N-phenylnitrilimine, indicating its application in complex organic reactions (Firsova et al., 2002).
Metal Complex Formation
Jääskeläinen, Koskinen, Haukka, and Hirva (2019) found that 2(3H)-Benzothiazolethione forms complexes with coinage metals, useful in materials science and coordination chemistry (Jääskeläinen et al., 2019).
Catalytic Synthesis
Dang, Zeng, and Liang (2015) developed a copper-catalyzed strategy for synthesizing benzothiazolethione derivatives, emphasizing its role in catalytic synthesis (Dang, Zeng, & Liang, 2015).
Mechanism of Action
Target of Action
N-Methylbenzothiazole-2-thione, also known as 3-Methylbenzo[d]thiazole-2(3H)-thione, primarily targets epoxides . Epoxides are cyclic ethers that play a significant role in organic synthesis and are found in a variety of natural and synthetic compounds .
Mode of Action
The compound interacts with its targets through a conversion process . Specifically, N-Methylbenzothiazole-2-thione converts epoxides to episulfides . This conversion is a type of chemical reaction that results in a change in the structure of the target molecule .
Pharmacokinetics
The compound’smolecular weight is 181.28 , which could influence its bioavailability and pharmacokinetic properties. Generally, compounds with a lower molecular weight have better absorption and distribution characteristics.
Result of Action
The primary result of N-Methylbenzothiazole-2-thione’s action is the conversion of epoxides to episulfides . This conversion can alter the properties of the target molecules and potentially influence their biological activity. The specific molecular and cellular effects would depend on the roles of the epoxides and episulfides in the biological system.
Action Environment
The action of N-Methylbenzothiazole-2-thione can be influenced by various environmental factors. For instance, the presence of diiodine and FeCl3 can facilitate the formation of certain complexes with the compound . Additionally, the compound’s action may be affected by factors such as pH, temperature, and the presence of other molecules in the environment.
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-methyl-1,3-benzothiazole-2-thione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NS2/c1-9-6-4-2-3-5-7(6)11-8(9)10/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRNRNPNZAKHEAW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2SC1=S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1073288 | |
Record name | 2(3H)-Benzothiazolethione, 3-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1073288 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2(3H)-Benzothiazolethione, 3-methyl- | |
CAS RN |
2254-94-6 | |
Record name | 3-Methyl-2(3H)-benzothiazolethione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2254-94-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Methylbenzothiazole-2(3H)-thione | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002254946 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Methylbenzothiazole-2-thione | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=66551 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2(3H)-Benzothiazolethione, 3-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1073288 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-methylbenzothiazole-2(3H)-thione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.017.140 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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